Cas no 113245-36-6 (Benzene, 1,2-bis(ethoxymethyl)-)

• Product Name: Benzene, 1,2-bis(ethoxymethyl)-
• CAS No: 113245-36-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1204127
• PubChem ID: 11819957
• Update Time: 2025-04-20

Benzene, 1,2-bis(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis(ethoxymethyl)-
• 1,2-bis(ethoxymethyl)benzene
• 113245-36-6
• DTXSID90473749
• SCHEMBL648250

• Inchi： 1S/C12H18O2/c1-3-13-9-11-7-5-6-8-12(11)10-14-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： XYIPHTQPSAWREL-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC=CC=1COCC

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46